Cas no 147254-04-4 (2-acetamido-2-methylhexanoic acid)

147254-04-4 structure
Product name:2-acetamido-2-methylhexanoic acid
2-acetamido-2-methylhexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Norleucine,N-acetyl-2-methyl-
- 2-acetamido-2-methylhexanoic acid
- Norleucine, N-acetyl-2-methyl-
- N-Acetyl-2-methylnorleucine
- EN300-28271653
- SCHEMBL2997885
- DTXSID30700521
- 147254-04-4
-
- Inchi: InChI=1S/C9H17NO3/c1-4-5-6-9(3,8(12)13)10-7(2)11/h4-6H2,1-3H3,(H,10,11)(H,12,13)
- InChI Key: DKMKVQTXFOZNBR-UHFFFAOYSA-N
- SMILES: C(NC(C)(C(O)=O)CCCC)(=O)C
Computed Properties
- Exact Mass: 187.12091
- Monoisotopic Mass: 187.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.4A^2
- Surface Charge: 0
- XLogP3: 1.2
- Tautomer Count: 2
Experimental Properties
- PSA: 66.4
2-acetamido-2-methylhexanoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-28271653-0.25g |
2-acetamido-2-methylhexanoic acid |
147254-04-4 | 95.0% | 0.25g |
$855.0 | 2025-03-19 | |
Enamine | EN300-28271653-5g |
2-acetamido-2-methylhexanoic acid |
147254-04-4 | 5g |
$2692.0 | 2023-09-09 | ||
Enamine | EN300-28271653-2.5g |
2-acetamido-2-methylhexanoic acid |
147254-04-4 | 95.0% | 2.5g |
$1819.0 | 2025-03-19 | |
Enamine | EN300-28271653-0.1g |
2-acetamido-2-methylhexanoic acid |
147254-04-4 | 95.0% | 0.1g |
$817.0 | 2025-03-19 | |
Enamine | EN300-28271653-1g |
2-acetamido-2-methylhexanoic acid |
147254-04-4 | 1g |
$928.0 | 2023-09-09 | ||
Enamine | EN300-28271653-1.0g |
2-acetamido-2-methylhexanoic acid |
147254-04-4 | 95.0% | 1.0g |
$928.0 | 2025-03-19 | |
Enamine | EN300-28271653-5.0g |
2-acetamido-2-methylhexanoic acid |
147254-04-4 | 95.0% | 5.0g |
$2692.0 | 2025-03-19 | |
Enamine | EN300-28271653-0.05g |
2-acetamido-2-methylhexanoic acid |
147254-04-4 | 95.0% | 0.05g |
$780.0 | 2025-03-19 | |
Enamine | EN300-28271653-0.5g |
2-acetamido-2-methylhexanoic acid |
147254-04-4 | 95.0% | 0.5g |
$891.0 | 2025-03-19 | |
Enamine | EN300-28271653-10.0g |
2-acetamido-2-methylhexanoic acid |
147254-04-4 | 95.0% | 10.0g |
$3992.0 | 2025-03-19 |
2-acetamido-2-methylhexanoic acid Related Literature
-
Fan Yang,Xiurong Yang Analyst, 2014,139, 6122-6125
-
Rein V. Ulijn,Simon J. Webb Chem. Commun., 2008, 2861-2863
-
3. A cancer cell membrane-encapsulated MnO2 nanoreactor for combined photodynamic-starvation therapy†Wei Pan,Yegang Ge,Zhengze Yu,Ping Zhou,Bingjie Cui,Na Li,Bo Tang Chem. Commun., 2019,55, 5115-5118
-
M. Alonso-Orts,A. M. Sánchez,E. Nogales,J. Piqueras,B. Méndez CrystEngComm, 2017,19, 6127-6132
-
Serena Gargiulo,Diederik J. Opperman,Ulf Hanefeld,Isabel W. C. E. Arends,Frank Hollmann Chem. Commun., 2012,48, 6630-6632
147254-04-4 (2-acetamido-2-methylhexanoic acid) Related Products
- 14379-43-2(L-Leucine,N-(1-oxooctadecyl)-)
- 3077-46-1((2S,3S)-2-Acetamido-3-methylpentanoic acid)
- 99-15-0(Acetylleucine)
- 1188-21-2(N-Acetyl-L-(-)-leucine)
- 19764-30-8(N-Acetyl-R-leucine)
- 896010-21-2(2-(3-{(2,5-dimethoxyphenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)-N,N-bis(propan-2-yl)acetamide)
- 740792-12-5((3R)-3-amino-4-(2-bromophenyl)butanoic acid)
- 1806513-44-9(1-(2-Bromo-5-ethylphenyl)-3-chloropropan-1-one)
- 2171778-03-1(2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutyl}acetic acid)
- 109106-65-2((2-methoxyphenyl)-(3-thienyl)methanone)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk

Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent

Hebei Ganmiao New material Technology Co., LTD
Gold Member
CN Supplier
Bulk

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk
